1-[[1-(4-Chlorophenyl)pyrrolidin-3-yl]methyl]-3-(2,2,2-trifluoroethoxy)urea
Catalog No.
S7432100
CAS No.
M.F
C14H17ClF3N3O2
M. Wt
351.75 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
![1-[[1-(4-Chlorophenyl)pyrrolidin-3-yl]methyl]-3-(2...](/img/structure-2d/800/S7432100.png)
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Product Name
1-[[1-(4-Chlorophenyl)pyrrolidin-3-yl]methyl]-3-(2,2,2-trifluoroethoxy)urea
IUPAC Name
1-[[1-(4-chlorophenyl)pyrrolidin-3-yl]methyl]-3-(2,2,2-trifluoroethoxy)urea
Molecular Formula
C14H17ClF3N3O2
Molecular Weight
351.75 g/mol
InChI
InChI=1S/C14H17ClF3N3O2/c15-11-1-3-12(4-2-11)21-6-5-10(8-21)7-19-13(22)20-23-9-14(16,17)18/h1-4,10H,5-9H2,(H2,19,20,22)
InChI Key
QQXNBTQELBBLKD-UHFFFAOYSA-N
Canonical SMILES
C1CN(CC1CNC(=O)NOCC(F)(F)F)C2=CC=C(C=C2)Cl
XLogP3
3.4
Hydrogen Bond Acceptor Count
6
Hydrogen Bond Donor Count
2
Exact Mass
351.0961390 g/mol
Monoisotopic Mass
351.0961390 g/mol
Heavy Atom Count
23
Dates
Last modified: 08-27-2023
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